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Compound of Interest

Compound Name: Veratrole-d4

Cat. No.: B593016

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Veratrole-d4 (1,2-Dimethoxybenzene-d4). Due to the limited availability of
specific data for the deuterated form, this document leverages data from its non-deuterated
counterpart, Veratrole, as a close and reliable proxy for many of its physical characteristics and
stability profiles. Isotopic labeling with deuterium is a critical tool in drug metabolism and
pharmacokinetic (DMPK) studies, and understanding the fundamental properties of the labeled
compound is essential for its effective application.

Physical and Chemical Properties

The primary difference between Veratrole and Veratrole-d4 is the substitution of four hydrogen
atoms with deuterium on the benzene ring. This results in a slightly higher molecular weight for
the deuterated compound. While this isotopic substitution can lead to minor variations in
physical properties such as density and boiling point, the overall chemical behavior and stability
are generally considered to be comparable.
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Property Value (Veratrole) Value (Veratrole-d4)
Molecular Formula C8H1002[1][2][3] C8H6D402
Molecular Weight 138.16 g/mol [1][4] ~142.20 g/mol
Colorless to white liquid or o
Appearance Liquid[5]
crystals[1][2][5][6][7]
. . 15 °C (59 °F)[2][3][6] to 22-23 .
Melting Point 3 No data available
CIAA1[7]
- , 206-207 °C (402.8-404.6 °F)[1] _
Boiling Point No data available
[21[3][6]1[7]
Density 1.084 g/mL at 25 °C[1][3][7] 1.005 + 0.06 g/cm3 [5]
Slightly soluble in water;
N soluble in alcohol, ether, ]
Solubility No data available
acetone, methanol, and fatty
oils[1][3]
Flash Point 87 °C (188.6 °F)[6] No data available
CAS Number 91-16-7 126840-15-1[5]

Stability and Storage

Veratrole is considered chemically stable under standard ambient conditions (room
temperature)[8]. However, certain conditions should be avoided to prevent degradation.

Conditions to Avoid:
e Strong Heating: Intense heating can lead to the formation of explosive mixtures with air[8].

« Ignition Sources: Keep away from open flames, hot surfaces, and sparks[8][9][10].
Precautionary measures against static discharge are recommended[8][9].

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids[6][10].
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Recommended Storage: For optimal stability, Veratrole-d4 should be stored in a tightly closed
container in a dry, cool, and well-ventilated place[2][6][8][9][10]. The recommended storage
temperature is typically found on the product label[8].

Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2)[2][6][9]
[10].

Experimental Protocols

While specific experimental protocols for determining the physical and chemical properties of
Veratrole-d4 are not readily available in the public domain, the following are general
methodologies used for such characterizations.

Determination of Melting Point: A calibrated melting point apparatus is used. A small sample of
the crystalline substance is placed in a capillary tube and heated at a controlled rate. The
temperature range over which the substance melts is recorded as the melting point.

Determination of Boiling Point: The boiling point is determined using distillation. The liquid is
heated in a flask with a condenser, and the temperature at which the vapor pressure of the
liquid equals the surrounding atmospheric pressure is recorded as the boiling point.

Determination of Density: A pycnometer or a hydrometer is used to measure the density of the
liquid. The mass of a known volume of the substance is determined, and the density is
calculated by dividing the mass by the volume.

Assessment of Chemical Stability: Stability studies are conducted by subjecting the compound
to various stress conditions, such as elevated temperature, humidity, and light. The compound
is analyzed at specific time intervals using techniques like High-Performance Liquid
Chromatography (HPLC) to monitor for any degradation products and to quantify the remaining
parent compound.

Visualizations
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Veratrole-d4 Stability Profile
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Caption: Logical relationship of Veratrole-d4 stability under various environmental conditions.
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General Workflow for Chemical Stability Assessment
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Caption: A generalized experimental workflow for assessing the chemical stability of a
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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